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Introduction and Rationale

Fluid overload is a common and serious complication following pediatric cardiac surgery with

cardiopulmonary bypass, associated with increased risk of acute kidney injury, prolonged mechanical

ventilation, and longer ICU stays [1]. Loop diuretics are a mainstay of therapy, with ethacrynic acid offering

a distinct pharmacological profile.

Unlike other loop diuretics, ethacrynic acid lacks a sulfonamide group, making it a critical option for

patients with sulfa allergies [2] [3]. Recent research, including a 2015 randomized controlled trial, indicates

that continuous infusion of ethacrynic acid may offer superior fluid management in the immediate

postoperative period compared to furosemide [1] [4].

Mechanism of Action and Pharmacology

The following diagram illustrates the renal tubular mechanism of action of ethacrynic acid and its

downstream physiological effects.
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Key Pharmacological Features:

Site of Action: Ethacrynic acid's primary site of action is the Na⁺-K⁺-2Cl⁻ (NKCC2) cotransporter
in the thick ascending limb of the loop of Henle [2] [5]. This inhibition leads to a potent diuresis.
Onset and Duration:

Intravenous: Onset ~5 minutes, peak at 30 minutes [2] [6].
Oral: Onset ~30 minutes, peaks at 2 hours, duration 6-8 hours [2] [7].

Unique Properties: It causes venous dilation, contributing to rapid preload reduction even before
diuresis begins [2]. It is not a sulfonamide, eliminating cross-reactivity concerns in allergic patients [2]

[3].

Clinical Evidence and Outcomes

A pivotal 2015 double-blinded RCT compared continuous infusion furosemide (F) with ethacrynic acid

(EA) in infants after congenital heart surgery [1] [4]. Key outcomes are summarized below.
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Table 1: Key Outcomes from RCT (Furosemide vs. Ethacrynic Acid) in Infants Post-Cardiac Surgery

Outcome Measure
Furosemide (F) Group
(n=38)

Ethacrynic Acid (EA)
Group (n=36)

P-value

Urine Output (POD0) 4.6 (±2.3) mL/kg/h 6.9 (±3.3) mL/kg/h P=0.002

Fluid Balance (POD0) -17 (±32) mL/kg -43 (±54) mL/kg P=0.01

Mean Diuretic Dose 0.33 (±0.19) mg/kg/h 0.22 (±0.13) mg/kg/h P<0.0001

Cardiac Index (L/min/m²) 2.6 (±0.1) 2.98 (±0.09) P=0.0081

Metabolic Alkalosis
(Bicarbonate, mM)

27.8 (±1.5) 29.1 (±2.0) P=0.006

Length of MV (days) 6.7 (±5.9) 5.5 (±8.8) P=0.06

PCICU LOS (days) 16 (±15) 14 (±19) P=0.046

Acute Kidney Injury No significant difference No significant difference NS

Abbreviations: POD0: Postoperative Day 0; MV: Mechanical Ventilation; PCICU: Pediatric Cardiac

Intensive Care Unit; LOS: Length of Stay; NS: Not Significant. Data presented as mean (standard deviation).

Source: [1] [4].

Detailed Clinical Protocol

Based on the evidence, here is a sample protocol for using ethacrynic acid in a pediatric cardiac surgery

setting.

Title: Protocol for Continuous Infusion of Ethacrynic Acid in Pediatric Post-Cardiac Surgery Patients.

Objective: To manage fluid overload and promote negative fluid balance in the immediate postoperative

period.

Inclusion Criteria:
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Infants and children (<10 years old) undergoing surgery for congenital heart disease [1] [8].

Signs of fluid overload or "leak syndrome" post-cardiopulmonary bypass [1].
Intraoperative aortic cross-clamp time >90 minutes or high inotrope requirement (e.g., inotrope score

>20) [8].

Exclusion Criteria:

Known preoperative renal dysfunction or need for dialysis [1].

Anuria [7] [6].
Severe, pre-existing electrolyte imbalance (e.g., hypokalemia) [6].

Concurrent treatment with other ototoxic drugs (e.g., aminoglycosides) [2] [9].
History of severe, watery diarrhea with previous ethacrynic acid use [7].

Infants (contraindicated per manufacturer) [7] [6].

Dosing and Administration:

Formulation: Use intravenous ethacrynate sodium [6].

Reconstitution: Reconstitute 50 mg vial with 50 mL of 5% Dextrose or 0.9% Sodium Chloride to
yield a 1 mg/mL solution [6].

Initial Dose: Initiate continuous IV infusion at 0.2 mg/kg/hour upon admission to ICU post-surgery
[1].

Titration: The infusion can be titrated upwards in increments of 0.1 mg/kg/hour to a maximum of 0.8
mg/kg/hour to achieve target urine output and fluid balance [1].

Duration: Typically continued for the first 24-72 postoperative hours, with assessment for transition to
oral diuretics thereafter [1].

Monitoring Plan: The clinical workflow for monitoring patients on ethacrynic acid infusion is outlined

below.

Initiate EA Infusion

Continuous Monitoring Frequent Lab & Clinical Monitoring Assess for Adverse Events

Vital Signs
Fluid Balance (I/O)

Daily Weight

Serum Electrolytes (K⁺, Na⁺, Cl⁻)
Renal Function (BUN, Cr)

Acid-Base Status

Ototoxicity (Hearing)
Hypotension

Signs of Hypovolemia
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Continuous: Monitor heart rate, blood pressure, and oxygen saturation continuously. Measure and
record hourly urine output and total fluid intake/output [2] [6].

Frequent (at least daily): Check serum sodium, potassium, chloride, magnesium, creatinine,
BUN, and bicarbonate levels [2] [7] [6]. Weigh patient daily.

Adverse Event Monitoring: Be vigilant for signs of ototoxicity (tinnitus, hearing loss), electrolyte
disturbances, and hypovolemia [2] [7].

Safety and Toxicity Management

Ototoxicity: A key concern, especially with IV administration and higher doses. It can be transient or

permanent and is synergistic with other ototoxic drugs (e.g., aminoglycosides) [2] [7]. Action: Avoid
concurrent use with other ototoxic drugs. Discontinue infusion immediately if hearing symptoms occur

[2].
Electrolyte Depletion: Can cause significant hypokalemia, hyponatremia, and hypochloremic
metabolic alkalosis [2] [1] [6]. Action: Proactive electrolyte replacement and potentially using
potassium-sparing agents [7] [6].

Volume Depletion: Over-diuresis can lead to hypotension, reduced renal perfusion, and azotemia [2]
[6]. Action: Aim for a controlled diuresis (e.g., 0.5-1 kg/day weight loss) and adjust infusion rate to

avoid rapid fluid shifts [6].

Research Gaps and Future Directions

While promising, the use of ethacrynic acid in pediatric cardiac surgery requires further investigation:

Larger, multi-center trials to confirm efficacy and safety.

Long-term follow-up studies on renal and auditory function.
Direct comparison with other loop diuretics like bumetanide.

Pharmacokinetic studies to optimize dosing in various pediatric age groups and renal function states.
Exploration of ethacrynic acid's potential anti-cancer effects as a glutathione transferase inhibitor [2].

Conclusion

Ethacrynic acid is a valuable therapeutic tool, particularly for pediatric cardiac surgery patients with sulfa

allergies or those showing an inadequate response to furosemide. The provided protocol, based on current
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evidence, offers a framework for its safe and effective use, emphasizing rigorous monitoring to mitigate

risks. Further research will help to refine its role in pediatric critical care.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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